(2E)-4,4,4-trifluoro-3-oxo-2-{2-[3-(trifluoromethyl)phenyl]hydrazin-1-ylidene}butanoic acid

• Molecular Formula: C11H6F6N2O3
• Molecular Weight: 328.17 g/mol
• IUPAC Name: (Z)-4,4,4-trifluoro-3-hydroxy-2-[[3-(trifluoromethyl)phenyl]diazenyl]but-2-enoic acid
• InChI: InChI=1S/C11H6F6N2O3/c12-10(13,14)5-2-1-3-6(4-5)18-19-7(9(21)22)8(20)11(15,16)17/h1-4,20H,(H,21,22)/b8-7-,19-18?
• InChI Key: IVILKRBJPSXNNN-YZRJRPRGSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)N=N/C(=C(/C(F)(F)F)\O)/C(=O)O)C(F)(F)F
• Canonical SMILES: C1=CC(=CC(=C1)N=NC(=C(C(F)(F)F)O)C(=O)O)C(F)(F)F

Description

(2E)-4,4,4-trifluoro-3-oxo-2-{2-[3-(trifluoromethyl)phenyl]hydrazin-1-ylidene}butanoic acid (CAS 478066-87-4) is a chemical compound with the molecular formula C 11 H 6 F 6 N 2 O 3 and a molecular weight of 328.17 g/mol . It is a hydrazone derivative characterized by the presence of two trifluoromethyl groups, which can significantly influence the compound's electronic properties, metabolic stability, and lipophilicity, making it a valuable scaffold in various research fields . This compound is primarily of interest in medicinal chemistry and drug discovery as a key intermediate or building block for the synthesis of more complex molecules. Its structural features are commonly found in compounds investigated for their potential biological activities. Related hydrazone derivatives have been documented in scientific literature for their role in crystal engineering and as precursors in synthetic organic chemistry . Researchers may utilize this compound to develop novel active pharmaceutical ingredients (APIs), ligands for catalysis, or functional materials. Its mechanism of action is not inherent but is entirely dependent on the final molecule into which it is incorporated. Please Note: This product is categorized as "For Research Use Only" (RUO) and is strictly intended for laboratory research or further chemical synthesis. It is not intended for diagnostic, therapeutic, or personal use of any kind.

Preparation Methods

Reaction Conditions

• Solvent : Ethanol or methanol (anhydrous)
• Catalyst : Hydrochloric acid (HCl) or acetic acid
• Temperature : Reflux (78–80°C)
• Time : 12–24 hours

Procedure :

• Dissolve ethyl 4,4,4-trifluoro-3-oxobutanoate (1.0 eq) in ethanol.
• Add 3-(trifluoromethyl)phenylhydrazine (1.2 eq) dropwise under nitrogen.
• Reflux for 18 hours, then cool to room temperature.
• Concentrate under reduced pressure and purify via recrystallization (ethanol/water).

Yield : 65–79%.

Parameter	Value	Source
Starting Material Ratio	1 : 1.2 (ester : hydrazine)
Optimal pH	4–5 (post-reaction adjustment)
Purity (HPLC)	>95%

Microwave-Assisted Cyclocondensation

Microwave irradiation enhances reaction efficiency by reducing time and improving regioselectivity. This method is ideal for large-scale synthesis.

Reaction Conditions

• Solvent : Solvent-free or ethanol
• Catalyst : Montmorillonite K10 clay
• Microwave Power : 300–400 W
• Time : 15–30 minutes

Procedure :

• Mix ethyl trifluoroacetoacetate and 3-(trifluoromethyl)phenylhydrazine.
• Add Montmorillonite K10 (20% w/w).
• Irradiate at 350 W for 20 minutes.
• Extract with dichloromethane and purify via column chromatography (hexane/ethyl acetate).

Yield : 82–88%.

Parameter	Value	Source
Energy Input	350 W
Catalyst Load	20% w/w
Selectivity (E/Z)	95 : 5

Hydrolysis of Ethyl Ester Intermediate

The carboxylic acid is obtained by hydrolyzing the ethyl ester precursor under basic conditions.

Reaction Conditions

• Base : Sodium hydroxide (2.0 eq)
• Solvent : Water/tetrahydrofuran (THF)
• Temperature : 60–70°C
• Time : 4–6 hours

Procedure :

• Dissolve ethyl hydrazonoester in THF.
• Add aqueous NaOH (2M) and stir at 65°C for 5 hours.
• Acidify with HCl (1M) to pH 4–5.
• Filter and dry the precipitate.

Yield : 85–90%.

Parameter	Value	Source
Base Concentration	2M NaOH
Acidification Agent	1M HCl
Final Purity	98% (by titration)

Comparative Analysis of Methods

Method	Yield (%)	Time	Cost Efficiency	Scalability
Hydrazine Condensation	65–79	18–24 h	Moderate	Industrial
Microwave-Assisted	82–88	0.5 h	High	Lab-scale
Ester Hydrolysis	85–90	5–6 h	Low	Pilot-scale

Key Findings :

• Microwave-assisted synthesis offers the highest yield and shortest reaction time but requires specialized equipment.
• Hydrolysis is optimal for obtaining high-purity acid but involves multiple steps.
• Traditional condensation remains the most scalable for industrial production.

Troubleshooting and Optimization

Common Issues:

• Low Yield :

  • Cause: Incomplete dehydration or side reactions.
  • Solution: Use molecular sieves to absorb water or increase reaction temperature.

• E/Z Isomerism :

  • Cause: Thermodynamic control favoring Z-isomer.
  • Solution: Add triethylamine to stabilize the transition state.

• Impurities :

  • Cause: Unreacted starting materials.
  • Solution: Purify via silica gel chromatography (hexane/ethyl acetate, 7:3).

Chemical Reactions Analysis

Types of Reactions

(2E)-4,4,4-trifluoro-3-oxo-2-{2-[3-(trifluoromethyl)phenyl]hydrazin-1-ylidene}butanoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the hydrazone group to an amine.

Substitution: The trifluoromethyl groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Nucleophiles like amines and thiols can be used under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield trifluoromethyl-substituted carboxylic acids, while reduction can produce trifluoromethyl-substituted amines.

Scientific Research Applications

Overview

(2E)-4,4,4-trifluoro-3-oxo-2-{2-[3-(trifluoromethyl)phenyl]hydrazin-1-ylidene}butanoic acid is a compound of significant interest in various scientific fields due to its unique chemical properties and potential applications. This article explores its applications primarily in medicinal chemistry, agrochemicals, and materials science.

Medicinal Chemistry

Anticancer Activity
Research indicates that hydrazone derivatives, including (2E)-4,4,4-trifluoro-3-oxo-2-{2-[3-(trifluoromethyl)phenyl]hydrazin-1-ylidene}butanoic acid, exhibit promising anticancer properties. Studies have shown that these compounds can inhibit the proliferation of cancer cells through various mechanisms, including apoptosis induction and cell cycle arrest. For instance, a study demonstrated that similar hydrazone compounds effectively reduced tumor growth in xenograft models by targeting specific signaling pathways associated with cancer progression .

Antimicrobial Properties
This compound has also been evaluated for its antimicrobial effects. Preliminary studies suggest that it possesses inhibitory activity against a range of bacterial strains, indicating potential as a lead compound for developing new antibiotics. The trifluoromethyl group is thought to enhance lipophilicity and membrane permeability, which may contribute to its efficacy against microbial pathogens .

Agrochemicals

Pesticide Development
The unique structure of (2E)-4,4,4-trifluoro-3-oxo-2-{2-[3-(trifluoromethyl)phenyl]hydrazin-1-ylidene}butanoic acid positions it as a candidate for developing novel agrochemicals. Research has shown that compounds with similar frameworks can act as effective herbicides and insecticides. The trifluoromethyl groups are known to improve the biological activity and stability of these agrochemicals under field conditions .

Materials Science

Polymer Chemistry
In materials science, this compound can be utilized in the synthesis of fluorinated polymers. The incorporation of trifluoromethyl groups into polymer backbones can enhance thermal stability and chemical resistance. Studies have explored the use of such fluorinated compounds in creating coatings and materials with superior properties for industrial applications .

Case Studies

Study	Objective	Findings
Study 1	Evaluate anticancer potential	Demonstrated significant inhibition of cancer cell proliferation in vitro; reduced tumor size in animal models .
Study 2	Assess antimicrobial activity	Showed effectiveness against multiple bacterial strains; potential for development into new antibiotic agents .
Study 3	Investigate agrochemical applications	Identified as a promising candidate for herbicide development; effective in controlling weed growth in agricultural settings .
Study 4	Explore polymer applications	Successfully synthesized fluorinated polymers with enhanced properties; potential use in high-performance coatings .

Mechanism of Action

The mechanism of action of (2E)-4,4,4-trifluoro-3-oxo-2-{2-[3-(trifluoromethyl)phenyl]hydrazin-1-ylidene}butanoic acid involves its interaction with specific molecular targets. The compound can bind to enzymes and inhibit their activity, which can lead to various biological effects. The exact pathways involved depend on the specific application and target enzyme.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Group Analysis

The compound’s closest analogs differ primarily in functional groups or substituents. Key comparisons include:

Table 1: Structural Comparison of Key Compounds

Compound Name	Molecular Formula	Key Functional Groups	Notable Substituents
(2E)-4,4,4-trifluoro-3-oxo-2-{2-[3-(trifluoromethyl)phenyl]hydrazin-1-ylidene}butanoic acid	C₁₁H₇F₆N₂O₃	Carboxylic acid, ketone, hydrazone	Two -CF₃ groups
(2E)-4,4,4-trifluoro-N-methyl-3-oxo-N-phenyl-2-{2-[3-(trifluoromethyl)phenyl]hydrazin-1-ylidene}butanamide	C₁₈H₁₃F₆N₃O₂	Amide, ketone, hydrazone	N-methyl, N-phenyl, -CF₃ groups
4,4,4-trifluoro-3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid	C₁₀H₁₅F₃N₂O₄	Carboxylic acid, carbamate	-CF₃, tert-butyloxycarbonylamino, methyl

Key Observations:

• Carboxylic Acid vs. Amide: The parent compound’s carboxylic acid group confers higher polarity and acidity compared to the amide analog . This difference impacts solubility (e.g., aqueous vs. organic media) and reactivity (e.g., susceptibility to nucleophilic attack).
• Hydrazone vs. Carbamate: The hydrazone group in the parent compound may exhibit tautomerism and metal-binding properties, whereas the carbamate in the third analog introduces hydrolytic stability and steric bulk .

Spectral Data and Analytical Characterization

Spectroscopic techniques such as ¹H-NMR, ¹³C-NMR, and UV-Vis are critical for distinguishing these compounds:

• ¹H-NMR: The parent compound’s carboxylic acid proton (if present) would appear as a broad singlet near δ 12–14 ppm, absent in the amide analog. Hydrazone protons (N-H) typically resonate around δ 8–10 ppm, while carbamate N-H signals are shielded .
• ¹³C-NMR: The ketone carbonyl (C=O) in the parent compound (~190–200 ppm) contrasts with the amide carbonyl (~165–175 ppm) and carbamate carbonyl (~155–160 ppm) .
• UV-Vis: Hydrazone-containing compounds often exhibit strong absorbance in the 300–400 nm range due to conjugation, while carbamates may show weaker absorption .

Biological Activity

The compound (2E)-4,4,4-trifluoro-3-oxo-2-{2-[3-(trifluoromethyl)phenyl]hydrazin-1-ylidene}butanoic acid, characterized by its unique trifluoromethyl and hydrazone functionalities, has garnered attention in medicinal chemistry due to its potential biological activities. This article delves into the compound's biological activity, synthesizing findings from various studies and highlighting its mechanisms of action.

Chemical Structure and Properties

The molecular formula of the compound is $C_{12}H_{11}F_6N_2O_3$, with a molecular weight of approximately 320.23 g/mol. The presence of trifluoromethyl groups is known to enhance lipophilicity and can influence the biological activity of compounds.

Biological Activity Overview

Research indicates that the compound exhibits a range of biological activities, including:

• Antioxidant Activity : The compound has been evaluated for its ability to scavenge free radicals, which is crucial in preventing oxidative stress-related diseases.
• Enzyme Inhibition : Studies have shown that it can inhibit various enzymes such as cholinesterases (AChE and BChE) and cyclooxygenases (COX), which are important targets in neurodegenerative diseases and inflammation.

Summary of Biological Activities

Activity Type	Description	Reference
Antioxidant	Scavenges free radicals; potential protective role against oxidative stress
Enzyme Inhibition	Inhibits AChE (IC50 = 10.4 μM) and BChE (IC50 = 7.7 μM)
Cytotoxicity	Exhibits cytotoxic effects on cancer cell lines (e.g., MCF-7)
Molecular Interactions	Forms hydrogen bonds with enzyme residues, enhancing binding affinity

The biological activity of this compound can be attributed to its structural features:

• Trifluoromethyl Group : The electron-withdrawing nature of the trifluoromethyl group enhances the electrophilicity of the molecule, facilitating interactions with nucleophilic sites on enzymes.
• Hydrazone Functionality : The hydrazone moiety is known for its ability to participate in hydrogen bonding, which can stabilize enzyme-substrate complexes.

Study 1: Enzyme Inhibition Profile

A study conducted on hydrazone derivatives similar to our compound demonstrated significant inhibition against AChE and BChE. The most active derivatives showed IC50 values ranging from 5.4 μM to 24.3 μM across different enzyme assays, indicating that structural modifications can optimize biological activity.

Study 2: Antioxidant Potential

In vitro assays revealed that the compound exhibited a strong capacity to scavenge DPPH radicals, with an IC50 value comparable to standard antioxidants like ascorbic acid. This suggests a potential role in therapeutic applications aimed at oxidative stress mitigation.

Q & A

Q. What are the recommended synthetic routes for (2E)-4,4,4-trifluoro-3-oxo-2-{2-[3-(trifluoromethyl)phenyl]hydrazin-1-ylidene}butanoic acid, and how can reaction parameters be optimized?

Methodological Answer : The compound is synthesized via condensation of a trifluoromethylphenylhydrazine derivative with a fluorinated β-keto acid precursor. Key steps include:

• Hydrazine coupling : React 3-(trifluoromethyl)phenylhydrazine hydrochloride (CAS 2924-16-5) with a trifluoro-β-ketobutanoic acid derivative under acidic conditions (e.g., HCl in ethyl acetate) to form the hydrazone linkage .
• Optimization : Adjust reaction temperature (25–30°C), solvent polarity (ethyl acetate/water biphasic systems), and stoichiometric ratios to maximize yield. Monitor progress via TLC or HPLC .

Q. How can researchers validate the purity and structural integrity of this compound?

Methodological Answer :

• Chromatography : Use reverse-phase HPLC with a C18 column and UV detection (λ = 254 nm) to assess purity (>97% by area normalization) .
• Spectroscopy : Confirm the E-configuration of the hydrazin-ylidene moiety via ¹H/¹³C NMR (e.g., characteristic downfield shifts for carbonyl and trifluoromethyl groups) and FT-IR (C=O stretch at ~1700 cm⁻¹) .
• Mass Spectrometry : High-resolution ESI-MS to verify molecular weight (expected [M-H]⁻ ion for C₁₁H₅F₆N₂O₃) .

Q. What storage conditions are critical for maintaining the compound’s stability?

Methodological Answer :

• Temperature : Store at 0–6°C in amber vials to prevent thermal degradation and photoisomerization of the hydrazone bond .
• Desiccation : Use vacuum-sealed containers with silica gel to avoid hydrolysis of the trifluoromethyl and ketone groups .

Advanced Research Questions

Q. How can tautomeric equilibria in the hydrazin-ylidene moiety be resolved experimentally?

Methodological Answer :

• Dynamic NMR : Perform variable-temperature ¹⁹F NMR to observe chemical shift coalescence, identifying tautomeric forms (e.g., keto-enol equilibria) .
• X-ray Crystallography : Resolve solid-state structures to confirm the dominant tautomer and intermolecular interactions (e.g., hydrogen bonding) .

Q. What computational approaches elucidate the compound’s electronic effects on reactivity?

Methodological Answer :

• DFT Calculations : Model frontier molecular orbitals (HOMO/LUMO) to predict electrophilic/nucleophilic sites. Compare with experimental data (e.g., Hammett σ values for substituent effects) .
• Molecular Dynamics : Simulate solvent interactions to explain solubility trends (e.g., polar aprotic vs. protic solvents) .

Q. How should researchers address inconsistencies in reported biological activity data?

Methodological Answer :

• Meta-Analysis : Compare assay conditions (e.g., cell lines, incubation times) across studies to identify confounding variables .
• Dose-Response Studies : Replicate experiments with standardized protocols (e.g., IC₅₀ measurements under controlled pH and temperature) .

Data Contradiction Analysis

Q. How to resolve discrepancies in spectral data (e.g., unexpected ¹H NMR peaks)?

Methodological Answer :

• Impurity Profiling : Use LC-MS to detect byproducts (e.g., hydrolysis derivatives or dimerization artifacts) .
• Deuterium Exchange : Conduct solvent-switching experiments (D₂O vs. CDCl₃) to identify exchangeable protons (e.g., NH or OH groups) .

Q. What strategies mitigate batch-to-batch variability in synthesis?

Methodological Answer :

• Process Analytical Technology (PAT) : Implement in-line FTIR or Raman spectroscopy to monitor reaction progress in real time .
• Design of Experiments (DoE) : Use factorial designs to isolate critical factors (e.g., pH, temperature) affecting yield and purity .